Cas no 50892-90-5 (5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole)
50892-90-5 structure
Product Name:5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole
CAS No:50892-90-5
MF:C12H4N8O10
MW:420.207760810852
CID:1572971
PubChem ID:142797
Update Time:2025-04-21
5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole
- 5,7-dinitro-1-(2,4,6-trinitrophenyl)benzotriazole
- 50892-90-5
- 5,7-dinitro-1-picrylbenzotriazole
- 5,7-Dinitro-1-picrylbenzotrizole
- DTXSID60198917
-
- Inchi: 1S/C12H4N8O10/c21-16(22)5-1-7-11(8(2-5)18(25)26)15(14-13-7)12-9(19(27)28)3-6(17(23)24)4-10(12)20(29)30/h1-4H
- InChI Key: SAWVDTHMLXLYJS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(=CC2=C1N(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])N=N2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 420.00512
- Monoisotopic Mass: 420.00503835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 260Ų
Experimental Properties
- PSA: 246.41
5,7-dinitro-1-(2,4,6-trinitrophenyl)-1H-benzotriazole Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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